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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569705

Application Notes and Protocols for TPU-0037C

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPU-0037C is a novel antibiotic with significant activity against Gram-positive bacteria,
including methicillin-resistant Staphylococcus aureus (MRSA). As a structural analogue of
lydicamycin, it belongs to the non-ribosomal peptide synthetase-polyketide synthase (NRPS-
PKS) hybrid family of natural products. These application notes provide detailed information on
the solubility of TPU-0037C in ethanol and methanol, along with protocols for its preparation for
laboratory use.

Physicochemical Properties

Property Value

Molecular Formula Ca6H72N4O9

Molecular Weight 825.1 g/mol

Appearance Colorless film

Purity >95%
Solubility Data
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Quantitative solubility data for TPU-0037C in ethanol and methanol is not extensively
published. However, available information indicates that it is soluble in both solvents. It is
recommended to determine the precise solubility for specific experimental needs empirically.

Quantitative Solubility (at

Solvent Qualitative Solubility
25°C)
Data not available.

Ethanol Soluble Recommended to determine
empirically.
Data not available.

Methanol Soluble Recommended to determine
empirically.

DMSO Soluble Data not available.

DMF Soluble Data not available.

Biological Activity and Inferred Signaling Pathway

TPU-0037C, being a congener of lydicamycin, is understood to exert its antibiotic effects on
Gram-positive bacteria. While the precise molecular targets are a subject of ongoing research,
studies on lydicamycins suggest that they can induce morphological changes and sporulation
in certain actinobacteria. This indicates an interaction with bacterial signaling pathways that
regulate cell development and stress responses. Transcriptomic analyses of bacteria treated
with lydicamycin have shown differential expression of genes involved in the development of
aerial mycelium and sporulation, as well as genes related to cell envelope stress.

The following diagram illustrates a conceptual signaling pathway based on the known effects of

the lydicamycin family of compounds.
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Weigh TPU-0037C

:

Add Ethanol or Methanol

l

Vortex to Dissolve

Visually Inspect for
Complete Dissolution

Sterile Filter (0.22 pm)

Store at -20°C or 4°C

Click to download full resolution via product page
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 To cite this document: BenchChem. [TPU-0037C solubility in ethanol and methanol for lab
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569705#tpu-0037c-solubility-in-ethanol-and-
methanol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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